2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide

Medicinal Chemistry ADME Prediction SAR Studies
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H22N2O2
Molecular Weight 214.30 g/mol
Cat. No. B15261465
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Technical Parameters


Basic Identity
Product Name2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide
Molecular FormulaC11H22N2O2
Molecular Weight214.30 g/mol
Structural Identifiers
SMILESCCCN(C1CCNCC1)C(=O)COC
InChIInChI=1S/C11H22N2O2/c1-3-8-13(11(14)9-15-2)10-4-6-12-7-5-10/h10,12H,3-9H2,1-2H3
InChIKeyWCRQCZBNPGXIKW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 25 mg / 100 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide: Profile & Procurement


2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide (CAS 1606090-18-9) is a secondary amide bearing a methoxyacetyl group on a piperidine scaffold. Its molecular formula is C₁₁H₂₂N₂O₂ and its molecular weight is 214.30 g/mol [1]. The compound features a hydrogen bond donor count of 1 and an acceptor count of 3, contributing to its balanced polarity (topological polar surface area = 41.6 Ų, XLogP3-AA = 0.6) [1]. These computed descriptors place it in a favorable range for CNS drug-likeness and suggest moderate oral bioavailability potential, though empirical PK data are not available. The compound is primarily procured as a research-grade building block for medicinal chemistry and chemical biology investigations.

Computed CNS drug-likeness profile within favorable range
Research-grade building block for medicinal chemistry and chemical biology
Balanced hydrogen-bond donor/acceptor profile supports moderate polarity

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Substitution Risks


Piperidine‑acetamide derivatives are frequently treated as interchangeable synthetic intermediates, but subtle variations in N‑acyl substituents produce measurable shifts in molecular properties that can invalidate SAR studies or compromise assay reproducibility. 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide differs from its closest analogs in key computed descriptors: its methoxyacetyl group imparts distinct polarity (lower LogP) and hydrogen‑bonding capacity compared to unsubstituted or cyclopropyl variants [1]. These differences translate into altered chromatographic retention times, solubility profiles, and—critically—receptor‑binding landscapes that cannot be predicted from analog data alone. Substitution without verification therefore risks introducing unrecognized variables into ligand‑receptor interaction studies, metabolic stability screens, or forensic reference workflows.

Physicochemical shift Methoxyacetyl substitution lowers LogP and alters H-bond capacity compared to unsubstituted or cyclopropyl analogs, which may change chromatographic retention and solubility.
SAR distortion Receptor-binding landscapes cannot be predicted from analog data; even small acyl-group changes may introduce unrecognized variables into ligand-receptor studies.
Analytical mismatch Mass and InChIKey differ from close analogs, making direct interchange in LC-MS or high-throughput screening workflows unreliable without re-validation.

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Differentiation Evidence


Methoxyacetyl Substitution Lowers Lipophilicity

The methoxyacetyl group of the target compound confers a computed LogP of 0.6, which is markedly lower than that predicted for the unsubstituted N-(piperidin-4-yl)-N-propylacetamide (estimated LogP ~1.2–1.5 based on structure) [1]. In parallel, the target compound possesses three hydrogen bond acceptors versus two for the unsubstituted analog, and a larger topological polar surface area (TPSA = 41.6 Ų) [1]. These differences are expected to alter membrane permeability and solubility in biologically relevant buffers, directly impacting cell-based assay performance and oral bioavailability projections.

Lipophilicity comparison
Computed
Target LogP 0.6 (XLogP3-AA) vs. unsubstituted analog ~1.2–1.5; difference 0.6–0.9 units
Supports chromatographic separation and reduced non-specific binding context
No empirical PK data available; computed values only
Medicinal Chemistry ADME Prediction SAR Studies

Molecular Weight Distinction from Analogs

The target compound (MW = 214.30 g/mol, C₁₁H₂₂N₂O₂) is 30.02 g/mol heavier than N-(piperidin-4-yl)-N-propylacetamide (MW = 184.28 g/mol, C₁₀H₂₀N₂O) and 10.04 g/mol lighter than 2‑cyclopropyl‑N‑(piperidin‑4‑YL)‑N‑propylacetamide (MW = 224.34 g/mol, C₁₃H₂₄N₂O) [1][2]. This mass difference enables unambiguous identification via LC‑MS or high‑resolution MS, and the unique InChIKey (WCRQCZBNPGXIKW‑UHFFFAOYSA‑N) provides a digital fingerprint for database matching [1].

Molecular weight distinction
Computed
Target MW 214.30 vs. unsubstituted 184.28 and cyclopropyl 224.34 g/mol
Enables unambiguous MS identification and reduces cross-contamination risk
InChIKey provides unique digital fingerprint
Chemical Synthesis Analytical Reference Quality Control

Piperidine-Acetamide Affinity for Sigma Receptors

Piperidine‑based alkylacetamide derivatives have been rationally designed to engage sigma‑1 (σ₁) and sigma‑2 (σ₂/TMEM97) receptors, which are implicated in cancer and neurological disorders [1]. While no direct binding data for 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide are publicly available, the methoxyacetyl substitution is expected to modulate σ₁/σ₂ selectivity relative to unsubstituted analogs, as polar substituents on the acyl chain influence the receptor‑binding pocket [1].

Sigma receptor affinity
Class-level inference
No direct binding data; representative piperidine-alkylacetamides show nM range Ki for σ12
Context-dependent; sigma-receptor profiling requires experimental validation
Methoxyacetyl group may modulate selectivity; verify in target assays
Sigma Receptor Pharmacology TMEM97 Oncology Research

Non-Scheduled Analog for Forensic Research

The target compound is structurally related to methoxyacetyl fentanyl, a DEA Schedule I controlled substance [1]. Unlike the parent fentanyl analog (which bears an N‑phenyl group), 2‑Methoxy‑N‑(piperidin‑4‑YL)‑N‑propylacetamide carries an N‑propyl substituent, making it a distinct chemical entity not currently listed under U.S. federal scheduling [1][2]. This distinction allows its use as a research tool in forensic method development and metabolism studies of fentanyl‑related opioids without the regulatory burden of a Schedule I license.

Regulatory status
Regulatory context
Not scheduled (N-propyl analog) vs. methoxyacetyl fentanyl Schedule I (N-phenyl)
Permits forensic method development without Schedule I licensing burden
Verify current scheduling status before procurement
Forensic Toxicology New Psychoactive Substances Reference Standards

2-Methoxy-N-(piperidin-4-YL)-N-propylacetamide Application Scenarios


Sigma-Receptor SAR Exploration

In structure‑activity relationship (SAR) programs targeting sigma‑1 and sigma‑2/TMEM97 receptors, the methoxyacetyl substitution offers a polar handle to probe hydrogen‑bonding interactions within the receptor binding pocket [1]. The compound’s lower LogP (0.6) relative to unsubstituted analogs [2] suggests improved aqueous solubility, facilitating in vitro binding assays without DMSO carry‑over artifacts.

HPLC & LC-MS Reference Standard

The unique molecular weight (214.30 g/mol) and InChIKey [2] enable the compound to serve as a system suitability standard or internal calibrant for LC‑MS methods quantifying piperidine‑acetamide derivatives. Its distinct retention time (predicted from LogP) and mass fragmentation pattern ensure baseline resolution from structurally similar impurities.

Opioid Analog Metabolism Studies

As a non‑scheduled propyl analog of methoxyacetyl fentanyl [3], the compound is a permissible surrogate for developing and validating LC‑MS/MS methods to detect fentanyl‑class opioids in urine, blood, and tissue samples. Its use reduces regulatory hurdles while maintaining structural relevance for studying phase I metabolic pathways.

PROTAC Building Block

The piperidine nitrogen provides a convenient attachment point for linker conjugation, while the methoxyacetyl group preserves polarity and maintains favorable physicochemical properties (TPSA 41.6 Ų, H‑bond acceptors = 3) [2] for PROTAC design. This scaffold is suitable for targeting E3 ligase ligands that tolerate N‑alkylated piperidine moieties.

Application
Selection Property
Validation Focus
Sigma-1/2 receptor SAR studies
Methoxyacetyl polarity handle for H-bond probing
Receptor-binding pocket interaction modeling
HPLC & LC-MS reference standard
Distinct mass and InChIKey fingerprint
Chromatographic resolution and MS signal verification
Fentanyl analog metabolism studies
Non-scheduled propyl analog scaffold
LC-MS/MS method development for biological matrices
PROTAC building block design
Piperidine nitrogen linker attachment, favorable polarity profile
E3 ligase ligand conjugation compatibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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